Cas no 3312-60-5 (N-(3-Aminopropyl)cyclohexylamine)

• Product Name: N-(3-Aminopropyl)cyclohexylamine
• CAS No: 3312-60-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD00003838
• CID: 84699
• PubChem ID: 18718
• Update Time: 2025-05-25

N-(3-Aminopropyl)cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• N1-Cyclohexylpropane-1,3-diamine
• N-(3-Aminopropyl)cyclohexylamine
• N-Cyclohexyl-1,3-diaminopropane~N-Cyclohexyl-1,3-propanediamine
• 3-Cyclohexylaminopropylamine
• N1-Cyclohexyl-1,3-propanediamine
• N'-cyclohexylpropane-1,3-diamine
• 3-(Aminopropyl)cyclohexylamine
• 3-amino-1-cyclohexylaminopropane
• 3-Cyclohexylamino-1-propyl
• 3-Cyclohexylaminopropylamin
• Cyclohexyl-1,3-propanediamine
• N-Cyclohexyl-1,3-diaminopropane
• N-Cyclohexyl-1,3-propanediamine
• N-cyclohexyl-1,3-propylenediamine
• N-cyclohexylpropane-1,3-diamine
• N-Cyclohexylpropylene 1,3-diamine
• N-Cyclohexyltrimethylendiamin
• N-Cyclohexylpropylene-1,3-diamine
• n-cyclohexyl-3-propanediamine
• 3-(Cyclohexylamino)-1-propylamine
• NSC 87572
• 1, N-cyclohexyl-
• 3-(cyclohexylamino)propylamine
• N-1-cyclohexyl-propane-1,3-diamine
• CAS_3312-60-5
• SCHEMBL27221
• D84281
• J-019035
• DTXSID6062969
• AKOS000120145
• PDSP1_000332
• N-Cyclohexyl-1,3-propanediamine, 99%
• 3-Cyclohexylamino-1-propylamine
• F4XOB09FKN
• 1-(Cyclohexylamino)-3-aminopropane
• NSC-87572
• N-CYCLOHEXYLTRIMETHYLENEDIAMINE
• (CYCLOHEXYLAMINO)PROPYLAMINE
• Bio1_000448
• Bio1_001426
• Q27277640
• 3312-60-5
• A875416
• Cyclohexylamine, N-(3-aminopropyl)-
• n-(3-aminopropyl)-n-cyclohexylamine
• FT-0629166
• Bio1_000937
• 3-amino-1-(cyclohexylamino)propane
• MFCD00003838
• CS-W016230
• EN300-20614
• NSC87572
• Aminopropyl-cyclohexylamine
• A0891
• N-Cyclohexyl trimethylene diamine
• NS00019667
• 1,3-Propanediamine, N-cyclohexyl-
• UNII-F4XOB09FKN
• EINECS 222-001-7
• 1,3-Propanediamine, N1-cyclohexyl-
• PDSP2_000330
• BDBM86157
• HY-W015514
• N-(3-Aminopropyl)cyclohexylamine; N-Cyclohexyl-1,3-diaminopropane~N-Cyclohexyl-1,3-propanediamine
• DTXCID9038636
• n-(3-aminopropyl) cyclohexylamine
• DB-048341
• 3-APCHA

• MDL： MFCD00003838
• Inchi： 1S/C9H20N2/c10-7-4-8-11-9-5-2-1-3-6-9/h9,11H,1-8,10H2
• InChI Key： ITZPOSYADVYECJ-UHFFFAOYSA-N
• SMILES： N(CCCN)C1CCCCC1
• BRN： 741954

Computed Properties

• Exact Mass: 156.16300
• Monoisotopic Mass: 156.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.917
• Melting Point: -17--15 ºC
• Boiling Point: 123°C/20mmHg(lit.)
• Flash Point: 101 ºC
• Refractive Index: 1.482
• PSA: 38.05000
• LogP: 2.34870
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

N-(3-Aminopropyl)cyclohexylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：1
• Hazard Category Code： R34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD141124)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(3-Aminopropyl)cyclohexylamine

N-(3-Aminopropyl)cyclohexylamine: A Comprehensive Overview

N-(3-Aminopropyl)cyclohexylamine, also known by its CAS number 3312-60-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its ability to act as a precursor in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in enhancing the performance of polymeric materials and its role in the development of novel drug delivery systems.

The molecular structure of N-(3-Aminopropyl)cyclohexylamine consists of a cyclohexane ring attached to an amino group via a three-carbon chain. This configuration imparts the compound with both hydrophobic and hydrophilic properties, making it highly suitable for applications that require amphiphilic behavior. The compound's ability to form hydrogen bonds and its flexibility in reacting with various functional groups have made it a valuable building block in organic synthesis.

Recent research has focused on the use of N-(3-Aminopropyl)cyclohexylamine in the development of stimuli-responsive polymers. These polymers, which can respond to external stimuli such as temperature or pH changes, have found applications in drug delivery systems and smart materials. The compound's role in enhancing the mechanical properties of these polymers has been extensively studied, with findings suggesting improved tensile strength and elasticity compared to traditional polymer systems.

In addition to its role in polymer science, N-(3-Aminopropyl)cyclohexylamine has also been explored for its potential in catalysis. Researchers have reported that this compound can act as a ligand in metal complexes, facilitating efficient catalytic reactions in organic synthesis. Its ability to stabilize metal centers and enhance catalytic activity has opened new avenues for green chemistry and sustainable chemical processes.

The synthesis of N-(3-Aminopropyl)cyclohexylamine typically involves amination reactions, where an appropriate precursor is treated with ammonia or an amine source under controlled conditions. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthesis routes, reducing the overall cost and environmental impact of production.

In terms of applications, N-(3-Aminopropyl)cyclohexylamine has been utilized in the formulation of surface coatings and adhesives. Its ability to improve adhesion properties and enhance resistance to environmental factors has made it a preferred choice in industries such as automotive manufacturing and construction.

Moreover, the compound has shown promise in the field of biotechnology, particularly in the development of bioactive materials. Studies have demonstrated that N-(3-Aminopropyl)cyclohexylamine-based materials can promote cell adhesion and proliferation, making them suitable for tissue engineering applications.

In conclusion, N-(3-Aminopropyl)cyclohexylamine, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, coupled with recent advancements in its applications across multiple disciplines, underscores its importance in modern chemistry and materials science.